2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone

• IUPAC Name: 2-chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C10H14ClN5O3/c1-13-7-12-9(16(18)19)10(13)15-4-2-14(3-5-15)8(17)6-11/h7H,2-6H2,1H3
• InChI Key: SHWUBVVAABSCKJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1N2CCN(CC2)C(=O)CCl)[N+](=O)[O-]
• Molecular Formula: C10H14ClN5O3
• Molecular Weight: 287.70 g/mol

Description

2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone is a chemical compound that has recently gained significant attention in the field of scientific research. It is a synthetic compound that is widely used in various laboratory experiments due to its unique properties.

Mechanism of Action

The mechanism of action of 2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone is not fully understood. However, it is believed to interact with specific amino acid residues in the active site of enzymes and proteins, leading to changes in their activity and function.
Biochemical and physiological effects:
2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes and proteins, leading to changes in cellular processes. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone has several advantages for laboratory experiments. It is easy to synthesize, and the product is obtained in high yield and purity. It is also stable under various conditions, making it suitable for long-term experiments. However, it has some limitations, such as its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for research involving 2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone. One direction is to study its mechanism of action in more detail, to understand how it interacts with specific enzymes and proteins. Another direction is to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, further research is needed to explore its potential toxicity and safety in humans.
Conclusion:
In conclusion, 2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone is a synthetic compound that has gained significant attention in scientific research. It has various biochemical and physiological effects, and it is widely used in laboratory experiments. Its unique properties make it a valuable tool compound for studying the mechanism of action of various enzymes and proteins. Further research is needed to explore its potential as a therapeutic agent and to understand its mechanism of action in more detail.

Synthesis Methods

2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone is synthesized by reacting 3-methyl-5-nitroimidazole with piperazine in the presence of chloroacetyl chloride. The reaction is carried out under controlled conditions, and the product is obtained in high yield and purity.

Scientific Research Applications

2-Chloro-1-[4-(3-methyl-5-nitroimidazol-4-yl)piperazin-1-yl]ethanone is widely used in scientific research due to its unique properties. It is used as a tool compound to study the mechanism of action of various enzymes and proteins. It is also used as a building block in the synthesis of other compounds.